N-(2-methoxybenzyl)-2-((4-(pyrrolidin-1-yl)pyrimidin-2-yl)thio)acetamide

• IUPAC Name: N-[(2-methoxyphenyl)methyl]-2-(4-pyrrolidin-1-ylpyrimidin-2-yl)sulfanylacetamide
• InChI: InChI=1S/C18H22N4O2S/c1-24-15-7-3-2-6-14(15)12-20-17(23)13-25-18-19-9-8-16(21-18)22-10-4-5-11-22/h2-3,6-9H,4-5,10-13H2,1H3,(H,20,23)
• InChI Key: KUPZWLDYJHSODI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1CNC(=O)CSC2=NC=CC(=N2)N3CCCC3
• Molecular Formula: C18H22N4O2S
• Molecular Weight: 358.5 g/mol

Description

N-(2-methoxybenzyl)-2-((4-(pyrrolidin-1-yl)pyrimidin-2-yl)thio)acetamide, also known as MPPTA, is a chemical compound that has gained attention in the scientific community due to its potential as a therapeutic agent. MPPTA is a thioacetamide derivative that has been synthesized through a multi-step process.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis of Novel Heterocyclic Compounds : A study reported the synthesis of novel heterocyclic compounds, including benzodifuranyl derivatives, with potential anti-inflammatory and analgesic activities. These compounds were synthesized through various chemical reactions, illustrating the methods for creating complex molecules with potential pharmaceutical applications (Abu‐Hashem et al., 2020).

• Anticancer Activity : Another research focused on the design, synthesis, and in vitro cytotoxic activity of 2-[3-phenyl-4-(pyrimidin-4-yl)-1H-pyrazol-1-yl]acetamide derivatives. This study highlighted the potential of such compounds in anticancer therapy, with one compound showing significant growth inhibition against various cancer cell lines (Al-Sanea et al., 2020).

• Versatile Reagents for Synthetic Chemistry : Research introduced new reagents for creating N-alkylacetamides and carbamates, key functional groups in many pharmaceuticals. This study underscores the importance of developing new synthetic methods for constructing complex molecules (Sakai et al., 2022).

Biological and Pharmacological Applications

• Antimicrobial and Anticancer Compounds : Several studies focused on synthesizing and evaluating the antimicrobial and anticancer activities of pyrimidinone derivatives and related compounds. These works demonstrate the potential of such molecules in developing new therapeutic agents (Hossan et al., 2012), (Amr et al., 2016).

• Antinociceptive Activity : A study on the synthesis of pyrrolobenzodiazepines and their evaluation for antinociceptive (pain-relieving) effects highlights the exploration of novel compounds for pain management without significant side effects (Mai et al., 1995).

Mechanism of Action

Based on the structure of the compound, it contains a pyrrolidine ring and a pyrimidine ring, both of which are common in many biologically active compounds . Pyrrolidine is a versatile scaffold in drug discovery, contributing to the stereochemistry of the molecule and increasing three-dimensional coverage due to the non-planarity of the ring . Pyrimidine derivatives have been found to possess various biological activities .

Indole derivatives, which share some structural similarities with your compound, have been found to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .